![molecular formula C24H38N4O B6080320 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine](/img/structure/B6080320.png)
3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine, also known as MPBP, is a synthetic compound that belongs to the class of piperidine derivatives. MPBP has been extensively studied for its potential applications in scientific research due to its unique chemical structure and properties.
Mechanism of Action
The mechanism of action of 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. This compound has been shown to bind to dopamine, serotonin, and norepinephrine receptors, which are involved in regulating mood, motivation, and reward. By modulating these systems, this compound may have therapeutic potential for treating various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine and serotonin release in the brain, which may contribute to its potential therapeutic effects. This compound has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting that it may have potential as a treatment for anxiety and depression.
Advantages and Limitations for Lab Experiments
3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine has several advantages for use in lab experiments. It has a well-defined chemical structure, which allows for precise dosing and control in experiments. This compound also has a high affinity for several neurotransmitter receptors, which makes it a useful tool for investigating the role of these receptors in various physiological and pathological conditions. However, the synthesis of this compound is a complex process that requires specialized equipment and expertise, which may limit its availability for use in lab experiments.
Future Directions
There are several future directions for research on 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine. One area of interest is the potential therapeutic applications of this compound for treating neurological and psychiatric disorders. Further studies are needed to investigate the efficacy and safety of this compound in these conditions. Another area of interest is the development of new compounds based on the structure of this compound, which may have improved pharmacological properties and therapeutic potential. Additionally, further studies are needed to investigate the mechanism of action of this compound and its effects on neurotransmitter systems in the brain.
Synthesis Methods
The synthesis of 3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine involves several steps, including the reaction of 4-methylpiperazine with 3-bromo-3-oxopropyl bromide to yield 3-(4-methyl-1-piperazinyl)-3-bromopropyl ketone. This intermediate is then reacted with phenylpiperidine to form this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
3-[3-(4-methyl-1-piperazinyl)-3-oxopropyl]-1'-phenyl-1,4'-bipiperidine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for several neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. This compound has been used in studies to investigate the role of these receptors in various physiological and pathological conditions, such as addiction, depression, and anxiety disorders.
properties
IUPAC Name |
1-(4-methylpiperazin-1-yl)-3-[1-(1-phenylpiperidin-4-yl)piperidin-3-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H38N4O/c1-25-16-18-27(19-17-25)24(29)10-9-21-6-5-13-28(20-21)23-11-14-26(15-12-23)22-7-3-2-4-8-22/h2-4,7-8,21,23H,5-6,9-20H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMSOULRWDVPGCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)CCC2CCCN(C2)C3CCN(CC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H38N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.